![molecular formula C12H15ClN2OS B7594282 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide](/img/structure/B7594282.png)
2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This molecule is a thiomorpholine derivative and has shown promising results in various studies. In
Mechanism of Action
The exact mechanism of action of 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the PI3K/Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell survival and growth.
Biochemical and Physiological Effects:
2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has been reported to have anti-inflammatory properties and has shown promising results in various animal models of inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide in lab experiments is its potential anticancer properties. This compound has shown promising results in various cancer cell lines and may be a potential candidate for further development as an anticancer agent. However, one of the major limitations of using this compound is its low solubility in water, which may make it difficult to use in some experiments.
Future Directions
There are several future directions for research on 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide. One potential direction is to further investigate its potential use as an anticancer agent. Another direction is to explore its anti-inflammatory properties and potential use in treating inflammatory diseases. Additionally, future research could focus on improving the solubility of this compound to make it more useful in lab experiments.
Synthesis Methods
The synthesis of 2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide involves the reaction of 4-chlorobenzylamine with 2-chloroacetyl chloride in the presence of triethylamine. The resulting product is then reacted with thiomorpholine in the presence of potassium carbonate to obtain the final product. This synthesis method has been reported to have a yield of around 70%.
Scientific Research Applications
2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide has been extensively studied for its potential use in scientific research. This compound has been reported to have anticancer properties and has shown promising results in various cancer cell lines. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
properties
IUPAC Name |
2-[3-(4-chlorophenyl)thiomorpholin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2OS/c13-10-3-1-9(2-4-10)11-8-17-6-5-15(11)7-12(14)16/h1-4,11H,5-8H2,(H2,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSJWZUOHJZJAIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC(N1CC(=O)N)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(4-Chlorophenyl)thiomorpholin-4-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.